Cas no 1251903-95-3 ((2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid)

• Product Name: (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid
• CAS No: 1251903-95-3
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD08272906
• CID: 1217807
• PubChem ID: 40430228
• Update Time: 2025-10-29

(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(oxan-4-yl)acetic acid
• (R)-2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid
• (R)-N-Boc-2-(tetrahydro-pyran-4-yl)-glycine
• (R)-2-((tert-Butoxycarbonyl)amino)-2-(tetrahydro-2H-pyran-4-yl)aceticacid
• N-BOC-D-4'-TETRAHYDROPYRANYLGLYCINE
• (R)-[(TERT-BUTOXYCARBONYL)AMINO](OXAN-4-YL)ACETIC ACID
• DTXSID70654397
• (R)-2-(tert-butoxycarbonylamino)-2-(tetrahydro-2H-pyran-4-yl)acetic acid
• CS-D0466
• 1251903-95-3
• (2R)-[(tert-Butoxycarbonyl)amino](oxan-4-yl)acetic acid
• AS-73798
• MAJWUTNRLZHCBX-SECBINFHSA-N
• 2H-Pyran-4-acetic acid, alpha-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-, (alphaR)-
• SCHEMBL16097567
• MFCD08272906
• AKOS027325093
• A926379

• MDL： MFCD08272906
• Inchi： 1S/C12H21NO5/c1-12(2,3)18-11(16)13-9(10(14)15)8-4-6-17-7-5-8/h8-9H,4-7H2,1-3H3,(H,13,16)(H,14,15)/t9-/m1/s1
• InChI Key： MAJWUTNRLZHCBX-SECBINFHSA-N
• SMILES： O1CCC([C@H](C(=O)O)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid

(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid

Comprehensive Overview of (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid (CAS No. 1251903-95-3)

(2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid (CAS No. 1251903-95-3) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amino group and a tetrahydropyran (oxan-4-yl) moiety, makes it a valuable intermediate in drug discovery. This article explores its properties, applications, and market relevance while addressing trending topics like green chemistry and AI-driven drug design.

The compound’s chiral center at the 2-position is critical for enantioselective synthesis, a hot topic in modern medicinal chemistry. Researchers often search for "Boc-protected amino acid derivatives" or "chiral building blocks for drug development," highlighting the demand for high-purity intermediates like this compound. Its oxan-4-yl group enhances solubility and bioavailability, aligning with the industry’s focus on improving drug delivery systems.

In pharmaceutical applications, (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid serves as a precursor for peptidomimetics and protease inhibitors. With the rise of personalized medicine, its role in designing targeted therapies has gained attention. The compound’s Boc group allows for selective deprotection, a feature frequently queried in forums discussing "amine protection strategies in solid-phase synthesis."

From a synthetic perspective, the compound’s stability under mild conditions makes it suitable for flow chemistry and automated synthesis platforms—topics dominating discussions in high-throughput screening communities. Its CAS No. 1251903-95-3 is often cross-referenced in patents related to antiviral and anti-inflammatory agents, reflecting its versatility.

The market for chiral intermediates is expanding, driven by demand for biologics and small-molecule drugs. Suppliers emphasize GMP-grade production of CAS No. 1251903-95-3 to meet regulatory standards, a key concern for researchers searching for "scalable synthesis of Boc-amino acids."

Environmental considerations are also shaping its use. The compound’s compatibility with water-based reaction media aligns with green chemistry principles, a trending search term. Innovations like enzymatic resolution to produce the (2R)-enantiomer further enhance its sustainability profile.

In summary, (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(oxan-4-yl)acetic acid bridges cutting-edge research and industrial applications. Its relevance to AI-assisted molecular design and biodegradable pharmaceuticals ensures continued interest, making CAS No. 1251903-95-3 a staple in modern chemistry.